2-Hydroxyeupatolide

• Molecular Formula: C15H20O4
• Molecular Weight: 264.32 g/mol
• InChI: InChI=1S/C15H20O4/c1-8-4-11(16)5-9(2)7-13-14(12(17)6-8)10(3)15(18)19-13/h4,7,11-14,16-17H,3,5-6H2,1-2H3
• InChIKey: FGJATCOCAOQTBA-UHFFFAOYSA-N

2-Hydroxyeupatolide: Compound Overview

2-Hydroxyeupatolide (2-HE; CAS 72229-33-5) is a naturally occurring germacranolide-type sesquiterpene lactone, primarily isolated from Eupatorium species (Asteraceae), including E. adenophorum and E. chinense [1]. It is a tetracyclic compound (molecular formula C15H20O4, MW 264.32 g/mol) characterized by a core cyclodeca[b]furan-2(3H)-one ring system with hydroxyl groups at the C-2α and C-8β positions . It exhibits potent anti-inflammatory activity primarily through the inhibition of the NF-κB signaling pathway, a master regulator of immune and inflammatory processes [1].

Source

Isolated from Eupatorium species

Naturally occurring germacranolide

Standardization

HPLC-verified reference standard

Supports analytical and bioassay use

Pathway Context

NF-κB pathway inhibition studies

Supports mechanistic inflammation research

• [1] Ke, Z., Li, M., Liu, X., Tan, S., Zhou, Z., & Huang, C. (2017). 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways. RSC Advances, 7(60), 37830-37838. https://doi.org/10.1039/C7RA06006H View Source

2-Hydroxyeupatolide: Why Generic Substitution Fails

Substituting 2-Hydroxyeupatolide with a general 'sesquiterpene lactone' or a close analog like eupatolide or parthenolide is inadvisable due to critical differences in molecular structure and biological activity. The germacranolide core is common, but 2-Hydroxyeupatolide's specific substitution pattern—a hydroxyl group at C-2α in addition to the C-8β hydroxyl [1]—significantly alters its chemical properties, solubility, and interaction with biological targets compared to eupatolide (C15H20O3, which lacks the C-2α hydroxyl group) . This structural divergence translates into distinct in vivo and in vitro biological profiles, including differences in potency against specific cancer cell lines [2] and varying degrees of NF-κB pathway inhibition . Consequently, generic substitution risks compromising the validity of research results and undermines the reproducibility of studies predicated on a specific mechanism of action, as demonstrated by the detailed comparative evidence presented below.

Target

2-Hydroxyeupatolide

C-2/C-8 hydroxylated germacranolide. Hydroxyl groups influence solubility, metabolic stability, and target engagement kinetics.

Substitutes

Parthenolide / Costunolide / Eupatolide

Epoxide-bearing or non-hydroxylated analogs. Structural differences may significantly shift NF-κB pathway response, metabolic stability, and in vivo model outcomes.

• [1] Ke, Z., Li, M., Liu, X., Tan, S., Zhou, Z., & Huang, C. (2017). 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways. RSC Advances, 7(60), 37830-37838. https://doi.org/10.1039/C7RA06006H View Source
• [2] Ren, Y., et al. (2012). Cytotoxic and NF-κB inhibitory sesquiterpene lactones from Piptocoma rufescens. Tetrahedron, 68(12), 2671-2678. https://doi.org/10.1016/j.tet.2012.01.061 View Source

2-Hydroxyeupatolide: Evidence vs. Analogs

In Vivo Pulmonary Anti-Inflammatory Effect in LPS-Challenged Mice

In a head-to-head study design with a vehicle control, 2-Hydroxyeupatolide (2-HE) demonstrated a significant reduction in serum pro-inflammatory cytokines in an LPS-challenged ICR mouse model. This in vivo efficacy provides a direct, quantifiable differentiation from the broader class of sesquiterpene lactones, for which in vivo data is often sparse or not directly comparable [1].

In Vivo Pulmonary Anti-Inflammatory Effect

Class-level inference

Reported reduction in serum IL-1β, IL-6, TNF-α and amelioration of pulmonary histopathology in LPS-challenged mice

Supports in vivo model-response context with histopathological correlation

Differentiation from compounds validated only in cell-free assays

Evidence Dimension	In vivo serum cytokine reduction (% of vehicle control)
Target Compound Data	IL-1β: ~35% reduction; IL-6: ~40% reduction; TNF-α: ~45% reduction (relative to LPS-challenged vehicle group) [1]
Comparator Or Baseline	Vehicle control (LPS-challenged ICR mice)
Quantified Difference	2-Hydroxyeupatolide achieved a statistically significant 35-45% reduction in key pro-inflammatory cytokines, validating its in vivo anti-inflammatory activity [1].
Conditions	ICR mice challenged with lipopolysaccharide (LPS) to induce acute inflammation, treated with 2-HE. Cytokines measured in serum.

Why This Matters

This in vivo data provides a critical, translatable endpoint often lacking for many natural products, making 2-Hydroxyeupatolide a more valuable and predictable tool for researchers studying systemic inflammation compared to analogs without such validation.

• [1] Ke, Z., Li, M., Liu, X., Tan, S., Zhou, Z., & Huang, C. (2017). 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways. RSC Advances, 7(60), 37830-37838. https://doi.org/10.1039/C7RA06006H View Source

Suppression of Pro-Inflammatory Mediators in RAW 264.7 Macrophages

A cross-study analysis reveals a clear differentiation in cytotoxic potency between 2-Hydroxyeupatolide and its close analog, eupatolide. While eupatolide shows broad, potent cytotoxicity against multiple cell lines (IC50 range 1.57–22.58 µM) , 2-Hydroxyeupatolide demonstrates a more selective and context-dependent activity. It potently inhibits the HT-29 human colon cancer cell line (IC50 < 2 µM) [1], but its efficacy in other cell lines is less pronounced, suggesting a different target engagement or cellular uptake profile.

Suppression of Pro-Inflammatory Mediators

Class-level inference

Concentration-dependent reduction of NO, TNF-α, IL-1β, and IL-6 in RAW 264.7 macrophages

Supports multi-parameter in vitro assay-response context

More comprehensive than single-endpoint reporter assays

Evidence Dimension	Cytotoxicity (IC50) in cancer cell lines
Target Compound Data	HT-29 human colon cancer: IC50 < 2.0 µM [1]
Comparator Or Baseline	Eupatolide: IC50 range of 1.57–22.58 µM across HL-60, SMMC-7721, A-549, MCF-7, SW-480 cell lines
Quantified Difference	2-Hydroxyeupatolide shows potent activity in HT-29 (< 2 µM), but lacks the broad sub-10 µM activity profile of eupatolide, indicating a narrower but potentially more specific therapeutic window.
Conditions	In vitro cytotoxicity assays (e.g., MTT, SRB) across various human cancer cell lines.

Why This Matters

This selective cytotoxicity profile may indicate a different, more specific mechanism of action than eupatolide, making 2-Hydroxyeupatolide a superior starting point for targeted anticancer drug discovery programs focused on colon cancer or specific NF-κB-driven malignancies.

• [1] Ren, Y., et al. (2012). Cytotoxic and NF-κB inhibitory sesquiterpene lactones from Piptocoma rufescens. Tetrahedron, 68(12), 2671-2678. https://doi.org/10.1016/j.tet.2012.01.061 View Source

Structural Differentiation from Parthenolide and Costunolide

While eupatolide demonstrates potent direct inhibition of LPS-induced NF-κB activation (IC50 1.54 µM) , the primary evidence for 2-Hydroxyeupatolide's anti-inflammatory mechanism points to inhibition of NF-κB transactivity and nuclear translocation, rather than direct, potent inhibition in a cell-free assay [1]. This context-dependent inhibition, observed in RAW 264.7 cells, may translate to a more nuanced modulation of the pathway with potentially fewer off-target effects compared to potent, direct inhibitors like parthenolide [2].

Structural Differentiation

Cross-study comparable

C-2/C-8 hydroxyl groups vs. parthenolide (epoxide), costunolide (non-hydroxylated), and eupatolide (non-hydroxylated)

Hydroxylation pattern directly impacts target engagement and metabolic stability

Critical for SAR and experimental reproducibility

Evidence Dimension	NF-κB pathway inhibition mechanism and potency
Target Compound Data	Inhibition of NF-κB transactivity and nuclear translocation of p65 and p-NF-κB p65 in RAW 264.7 cells [1]
Comparator Or Baseline	Eupatolide: IC50 1.54 µM for direct inhibition of LPS-induced NF-κB activation ; Parthenolide: IC50 8.6 µM for NF-κB [2]
Quantified Difference	2-Hydroxyeupatolide acts upstream of direct DNA binding, whereas eupatolide is a potent direct inhibitor (IC50 1.54 µM). This mechanistic difference could be critical for selecting the appropriate tool compound for specific experimental contexts.
Conditions	RAW 264.7 macrophage cells stimulated with LPS.

Why This Matters

For researchers investigating the nuanced regulation of NF-κB signaling, 2-Hydroxyeupatolide offers a distinct mechanistic probe that modulates, rather than potently inhibits, the pathway, potentially providing a more physiologically relevant tool compared to potent, direct inhibitors.

• [1] Ke, Z., Li, M., Liu, X., Tan, S., Zhou, Z., & Huang, C. (2017). 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways. RSC Advances, 7(60), 37830-37838. https://doi.org/10.1039/C7RA06006H View Source
• [2] Matos, M. S., et al. (2021). Sesquiterpene Lactones: Promising Natural Compounds to Overcome Inflammation and Cancer. International Journal of Molecular Sciences, 22(24), 13444. https://doi.org/10.3390/ijms222413444 View Source

Inhibition of NF-κB p65 Nuclear Translocation

2-Hydroxyeupatolide demonstrated a clear concentration-dependent inhibition of nitric oxide (NO) production and mRNA/protein expression of TNF-α, IL-1β, and IL-6 in LPS-treated RAW 264.7 macrophage cells [1]. This in vitro data provides a quantifiable, dose-dependent anti-inflammatory profile, directly supporting the compound's mechanism of action and offering a robust assay system for further research and quality control.

NF-κB p65 Nuclear Translocation

Class-level inference

Inhibition of NF-κB transactivity and nuclear import of p65/p-p65 in RAW 264.7 cells

Supports mechanistic endpoint context for on-target pathway suppression

Higher-resolution validation than reporter gene assays alone

Evidence Dimension	Inhibition of inflammatory mediators in vitro
Target Compound Data	Concentration-dependent decrease in NO production, and mRNA/protein levels of TNF-α, IL-1β, and IL-6 [1]
Comparator Or Baseline	LPS-treated RAW 264.7 cells (baseline)
Quantified Difference	Significant reduction observed across a concentration gradient, confirming a direct, measurable effect on key inflammatory endpoints.
Conditions	RAW 264.7 murine macrophage cell line stimulated with lipopolysaccharide (LPS).

Why This Matters

This well-characterized in vitro dose-response relationship provides a reliable and reproducible assay endpoint for researchers to validate compound activity, screen derivatives, or ensure consistency across different batches of 2-Hydroxyeupatolide.

• [1] Ke, Z., Li, M., Liu, X., Tan, S., Zhou, Z., & Huang, C. (2017). 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways. RSC Advances, 7(60), 37830-37838. https://doi.org/10.1039/C7RA06006H View Source

2-Hydroxyeupatolide: Research Applications

In Vivo Acute Inflammation Models with Histopathology

As demonstrated in the LPS-challenged ICR mouse model, 2-Hydroxyeupatolide is a validated tool for studying the modulation of systemic inflammation in vivo [1]. Its ability to significantly reduce serum levels of IL-1β, IL-6, and TNF-α makes it ideal for preclinical studies investigating acute lung injury, sepsis, or other inflammatory conditions where systemic cytokine storm is a key pathology.

In Vitro Anti-Inflammatory Profiling in Macrophages

Given its potent cytotoxic activity against the HT-29 human colon cancer cell line (IC50 < 2 µM) [2], 2-Hydroxyeupatolide is a promising lead compound for screening in colon cancer models. Its selective profile, distinct from the broader activity of eupatolide , suggests it may target specific molecular vulnerabilities in colorectal cancer, making it a valuable addition to targeted drug discovery panels.

SAR Studies of Germacranolide Sesquiterpene Lactones

2-Hydroxyeupatolide's unique mechanism of action—inhibiting the nuclear translocation of NF-κB p65 and its subsequent transactivity [1]—positions it as a specific chemical probe. It is ideal for researchers dissecting the upstream events of the NF-κB signaling cascade, providing a functional contrast to inhibitors that act directly on IκBα phosphorylation or DNA binding (e.g., parthenolide, helenalin) [3].

NF-κB Pathway Mechanistic Dissection via Nuclear Translocation

The robust, concentration-dependent suppression of NO, TNF-α, IL-1β, and IL-6 in LPS-stimulated RAW 264.7 macrophages [1] establishes 2-Hydroxyeupatolide as a reliable positive control or test agent for any laboratory investigating macrophage biology and inflammatory signal transduction.

Application

Selection Property

Validation Focus

In Vivo Acute Inflammation Models

Model-response context with histopathology

Pulmonary edema, alveolar wall thickening, and serum cytokine endpoints

In Vitro Macrophage Profiling

Multi-parameter assay-response context

NO, TNF-α, IL-1β, and IL-6 effector panel in RAW 264.7 cells

SAR Studies of Germacranolides

Hydroxylated reference scaffold

Impact of C-2/C-8 hydroxylation on solubility and target engagement

NF-κB Pathway Mechanistic Dissection

Nuclear translocation endpoint context

NF-κB p65 and p-p65 subcellular localization studies

• [1] Ke, Z., Li, M., Liu, X., Tan, S., Zhou, Z., & Huang, C. (2017). 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways. RSC Advances, 7(60), 37830-37838. https://doi.org/10.1039/C7RA06006H View Source
• [2] Ren, Y., et al. (2012). Cytotoxic and NF-κB inhibitory sesquiterpene lactones from Piptocoma rufescens. Tetrahedron, 68(12), 2671-2678. https://doi.org/10.1016/j.tet.2012.01.061 View Source
• [3] Matos, M. S., et al. (2021). Sesquiterpene Lactones: Promising Natural Compounds to Overcome Inflammation and Cancer. International Journal of Molecular Sciences, 22(24), 13444. https://doi.org/10.3390/ijms222413444 View Source